Cas no 1253574-21-8 (6-Chloro-N-(4-methoxyphenyl)methyl-2-methylpyrimidin-4-amine)

• Product Name: 6-Chloro-N-(4-methoxyphenyl)methyl-2-methylpyrimidin-4-amine
• CAS No: 1253574-21-8
• MF: C₁₃H₁₄ClN₃O
• MW: 263.722761631012
• CID: 2127162
• PubChem ID: 62483771
• Update Time: 2025-06-10

6-Chloro-N-(4-methoxyphenyl)methyl-2-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxybenzyl)-6-chloro-2-methylpyrimidin-4-amine
• SB59652
• 1253574-21-8
• MFCD17084923
• 6-chloro-N-[(4-methoxyphenyl)methyl]-2-methylpyrimidin-4-amine
• HDVRVAARPHOKKM-UHFFFAOYSA-N
• W11907
• 6-chloro-N-(4-methoxybenzyl)-2-methylpyrimidin-4-amine
• CS-0038931
• AKOS011772651
• SCHEMBL115440
• BS-41825
• DA-13553
• 6-Chloro-N-(4-methoxyphenyl)methyl-2-methylpyrimidin-4-amine

• MDL： MFCD17084923
• Inchi： 1S/C13H14ClN3O/c1-9-16-12(14)7-13(17-9)15-8-10-3-5-11(18-2)6-4-10/h3-7H,8H2,1-2H3,(H,15,16,17)
• InChI Key： HDVRVAARPHOKKM-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(C)=N1)NCC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 263.0825398Da
• Monoisotopic Mass: 263.0825398Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 47Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 6-Chloro-N-(4-methoxyphenyl)methyl-2-methylpyrimidin-4-amine

Comprehensive Overview of 6-Chloro-N-(4-methoxyphenyl)methyl-2-methylpyrimidin-4-amine (CAS No. 1253574-21-8)

6-Chloro-N-(4-methoxyphenyl)methyl-2-methylpyrimidin-4-amine (CAS No. 1253574-21-8) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro and methoxyphenyl substituents, exhibits potential applications in drug discovery and material science. Its molecular structure, featuring a 2-methylpyrimidine core, makes it a versatile intermediate for synthesizing bioactive molecules.

The growing interest in 6-Chloro-N-(4-methoxyphenyl)methyl-2-methylpyrimidin-4-amine aligns with the increasing demand for heterocyclic compounds in modern chemistry. Researchers are particularly intrigued by its potential role in kinase inhibition, a hot topic in oncology and inflammation studies. Recent publications highlight its relevance in structure-activity relationship (SAR) analyses, where subtle modifications to its scaffold could yield novel therapeutic agents.

From a synthetic perspective, CAS No. 1253574-21-8 exemplifies the importance of regioselective functionalization in pyrimidine chemistry. Its 4-amine moiety and 6-chloro group offer strategic handles for further derivatization, a feature highly valued in medicinal chemistry. This adaptability has led to its exploration in high-throughput screening libraries, addressing contemporary challenges in targeted drug design.

Environmental and green chemistry considerations are also shaping the discourse around this compound. Innovations in catalytic amination and solvent-free synthesis methods are being applied to optimize its production, reflecting the industry's shift toward sustainable practices. Such advancements resonate with the broader push for eco-friendly chemical processes, a recurring theme in academic and industrial forums.

Analytical characterization of 6-Chloro-N-(4-methoxyphenyl)methyl-2-methylpyrimidin-4-amine typically involves advanced techniques like NMR spectroscopy and mass spectrometry. These methods confirm its structural integrity and purity, critical for applications in preclinical research. The compound's logP and solubility profiles further underscore its suitability for bioavailability studies, a key focus area in modern pharmacology.

In the context of intellectual property, CAS No. 1253574-21-8 has been referenced in several patents related to small-molecule therapeutics. Its structural motifs appear in claims covering enzyme modulators and signal transduction inhibitors, highlighting its commercial relevance. This aligns with the surge in searches for patentable chemical entities among R&D professionals.

Future prospects for this compound may involve its integration into combinatorial chemistry platforms or AI-driven drug discovery pipelines. As computational tools like molecular docking gain traction, the demand for well-characterized building blocks like 6-Chloro-N-(4-methoxyphenyl)methyl-2-methylpyrimidin-4-amine is expected to rise, positioning it as a valuable asset in rational drug design initiatives.